Cas no 827045-01-2 (Benzene, 1-(bromomethyl)-2,5-diiodo-4-methyl-)

• Product Name: Benzene, 1-(bromomethyl)-2,5-diiodo-4-methyl-
• CAS No: 827045-01-2
• MF: C₈H₇BrI₂
• MW: 436.854126214981
• CID: 685738
• PubChem ID: 58083847
• Update Time: 2025-04-19

Benzene, 1-(bromomethyl)-2,5-diiodo-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(bromomethyl)-2,5-diiodo-4-methyl-
• 1-(bromomethyl)-2,5-diiodo-4-methylbenzene
• DTXSID70728764
• CS-0088430
• 827045-01-2
• SCHEMBL10027400

• Inchi： 1S/C8H7BrI2/c1-5-2-8(11)6(4-9)3-7(5)10/h2-3H,4H2,1H3
• InChI Key： CIKRLMUAOORPSR-UHFFFAOYSA-N
• SMILES： IC1C=C(C)C(=CC=1CBr)I

Computed Properties

• Exact Mass: 435.78206g/mol
• Monoisotopic Mass: 435.78206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 0Ų